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Compound of Interest

Compound Name: TP0586532

Cat. No.: B15567532 Get Quote

Disclaimer: TP0586532 is an experimental antibiotic drug. A comprehensive Safety Data Sheet

(SDS) is not publicly available. The following guidance is based on general laboratory safety

principles for handling potent, novel, or uncharacterized chemical compounds and should be

supplemented by a thorough risk assessment by the user and adherence to all institutional and

local regulations.

Immediate Safety and Handling Precautions
TP0586532 is a non-hydroxamate LpxC inhibitor and should be handled with care, assuming it

may be a potent compound.[1] All operations involving the solid compound or concentrated

solutions should be performed in a designated area, preferably within a certified chemical fume

hood or a powder containment hood, to minimize inhalation exposure.[1]

Personal Protective Equipment (PPE): A comprehensive PPE ensemble is required when

handling TP0586532.[1]

Eye Protection: Chemical splash goggles and a face shield are essential to protect against

splashes and aerosols.[1][2][3]

Hand Protection: Double-gloving with nitrile gloves is recommended.[1] For chemicals of

unknown toxicity, it is advisable to wear a flexible laminate glove (e.g., Silver Shield) under a

pair of heavy-duty, chemically resistant outer gloves.[2] Gloves should be inspected before

use and changed immediately if contaminated.[4]
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Body Protection: A fully-buttoned, flame-resistant laboratory coat should be worn.[1][2] For

handling larger quantities or when there is a significant risk of splashing, a disposable gown

with tight-fitting cuffs is recommended.[1]

Footwear: Closed-toe shoes are mandatory in the laboratory.[2][4]

Respiratory Protection: For weighing and handling of the powder, a NIOSH-approved

respirator (e.g., N95 for powders or a respirator with appropriate cartridges for volatile

compounds) should be used.[1]

Operational and Disposal Plans
A clear, step-by-step plan for handling and disposal is crucial for safety and compliance.[1]

Handling and Storage:

Weighing and Transfer: All manipulations of solid TP0586532 that may generate dust should

be conducted within a ventilated enclosure.[1] Use wet-handling techniques where

appropriate to minimize dust generation.[1]

Solution Preparation: Prepare solutions in a certified chemical fume hood. Add the

compound to the solvent slowly to avoid splashing.[1]

Storage: Store TP0586532 as a solid powder at -20°C for up to 12 months or at 4°C for up to

6 months. In solvent, store at -80°C for up to 6 months or at -20°C for up to 6 months.

Spill Management:

Isolate the area: Prevent entry to the spill area.

Wear appropriate PPE: Use the full PPE ensemble described above.

Contain the spill: For solid spills, gently cover with a damp paper towel to avoid raising dust.

For liquid spills, use an appropriate absorbent material.

Clean the area: Decontaminate the spill area with an appropriate solvent or cleaning agent.
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Dispose of waste: Collect all spill cleanup materials in a sealed, labeled container for

hazardous waste disposal.

Disposal:

Waste Categorization: TP0586532 and any materials contaminated with it should be treated

as hazardous chemical waste.[5]

Segregation: Do not mix with other waste streams unless compatibility is known.

Containment: Collect all solid and liquid waste containing TP0586532 in clearly labeled,

sealed containers.[5]

Disposal Route: All waste must be disposed of through a licensed hazardous waste vendor,

typically via incineration.[5][6] Do not dispose of TP0586532 down the drain or in regular

trash.[5]

Data Presentation
Physicochemical Properties

Property Value

Molecular Weight 460.53

Formula C₂₆H₂₈N₄O₄

Appearance Solid

CAS Number 2427584-96-9

Solubility 10 mM in DMSO

Biological Activity
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Parameter Value

IC₅₀ (LpxC inhibitor) 0.101 µM

MIC for E. coli ATCC 25922 2 mg/mL

MIC for K. pneumoniae ATCC 13883 4 mg/mL

MIC₉₀ against carbapenem-resistant K.

pneumoniae
4 µg/mL

Experimental Protocols
In Vitro Membrane Permeability Assay
A membrane permeability assay using ethidium bromide (EtBr) can be performed to investigate

the mechanism of action of TP0586532. An increase in the influx of EtBr into bacterial cells in

the presence of TP0586532 suggests increased membrane permeability.

In Vivo Murine Infection Models
TP0586532 has shown efficacy in murine systemic, urinary tract, and lung infection models

caused by meropenem- or ciprofloxacin-resistant strains.

Mandatory Visualization
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Caption: Workflow for the safe handling and disposal of TP0586532.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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